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Compound of Interest

Compound Name:
4-(5-Chloro-2-

nitrophenyl)morpholine

CAS No.: 65976-63-8

Cat. No.: B187952 Get Quote

Executive Summary: Immediate Directives
Do NOT dispose of this compound down the drain. Do NOT mix with strong oxidizers or strong

bases. Do NOT mix with non-halogenated solvent waste streams.

4-(5-Chloro-2-nitrophenyl)morpholine is a halogenated nitroaromatic compound. Its disposal

requires strict segregation into Halogenated Organic Waste streams. Failure to segregate this

compound risks regulatory non-compliance (EPA RCRA) and potential safety hazards during

incineration due to the generation of acidic gases (HCl, NOx).

Chemical Profile & Hazard Identification
To manage waste effectively, we must first understand the specific risks associated with the

molecular structure.
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Property Data

Chemical Name 4-(5-Chloro-2-nitrophenyl)morpholine

CAS Number 65976-63-8 (Representative)

Molecular Formula C₁₀H₁₁ClN₂O₃

Functional Groups Nitro (-NO₂), Chloro (-Cl), Morpholine ring

Physical State Solid (typically yellow/orange crystalline powder)

Primary Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335)

Waste Classification Halogenated Organic (Due to Cl atom)

The "Why" Behind the Hazards (Expertise)
The Nitro Group (-NO₂): While this specific derivative is relatively stable compared to

polynitrated compounds (like TNT), the nitro group provides a source of oxygen within the

molecule. When mixed with strong reducing agents or incompatible solvents, it can increase

the energy of combustion. Operational Implication: Never dispose of this in "General

Organic" waste if that container holds strong reducers or oxidizers.

The Chlorine Atom (-Cl): Upon incineration, the chlorine atom reacts to form Hydrogen

Chloride (HCl) gas. Commercial incinerators must use specific scrubbers to neutralize this

acid gas. Operational Implication: If you mix this with non-halogenated waste (which is often

used as fuel blending), you contaminate the entire drum, forcing the disposal facility to treat

the whole volume as halogenated, significantly increasing cost and environmental impact.

Pre-Disposal Stabilization & Segregation
Before moving the chemical to the waste area, ensure it is in a stable state.

Compatibility Check
Ensure the waste container does not contain:
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Strong Bases (e.g., Sodium Hydroxide, Potassium Hydroxide) – Risk of exothermic

decomposition.

Strong Oxidizers (e.g., Peroxides, Nitric Acid).

Reactive Metals (e.g., Zinc, Magnesium).

Waste Stream Decision Matrix
Use the following workflow to determine the correct waste stream.

Waste Material: 
4-(5-Chloro-2-nitrophenyl)morpholine

Physical State?

Solid / Powder Liquid Solution 
(Dissolved in Solvent)

STREAM A: 
Solid Hazardous Waste 

(Trace Halogens)

Pack in HDPE/Glass

Is the Solvent Halogenated? 
(e.g., DCM, Chloroform)

STREAM B: 
Halogenated Organic Liquid Waste

Yes

STREAM B (Default): 
Treat as Halogenated 
(Contamination Rule)

No (e.g., Methanol)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-(5-Chloro-2-nitrophenyl)morpholine waste. Note

that even if dissolved in a non-halogenated solvent, the presence of the solute renders the

mixture "Halogenated" for disposal purposes.
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Step-by-Step Disposal Protocol
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stocks, contaminated weighing boats, filter cakes.

PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, lab coat.

Use a fume hood to prevent inhalation of dust.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined cap.

Transfer: Carefully transfer the solid into the container. Do not fill more than 90% capacity.

Labeling:

Attach a hazardous waste tag immediately.

Chemical Name: Write "4-(5-Chloro-2-nitrophenyl)morpholine".

Constituents: If mixed with silica gel or filter paper, list those.

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area, away from

oxidizers.

Protocol B: Liquid Waste (Mother Liquors/Rinsates)
Applicability: Reaction mixtures, rotary evaporator traps, glassware rinses.

Solvent Identification: Identify the primary solvent (e.g., Dichloromethane, Ethyl Acetate).

The "Halogen Rule": Because the solute contains Chlorine, the entire liquid volume must be

treated as Halogenated Waste, even if the solvent is Ethanol or Acetone.

Container Selection: Use a standard Halogenated Organic Waste carboy (typically yellow or

white safety cans, or amber glass). Verify material compatibility: HDPE is resistant to

morpholine derivatives.
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Transfer: Pour waste into the carboy using a funnel. Close the lid immediately to prevent

volatile emissions (EPA requirement).

Labeling:

Tag as "Halogenated Organic Waste".

List all solvents and the solute: "Dichloromethane (95%), 4-(5-Chloro-2-
nitrophenyl)morpholine (5%)".

Emergency Contingencies: Spill Response
If a spill occurs, the primary risks are inhalation of dust (solid) or skin absorption (liquid).

1. ALERT 
Notify personnel. 

Evacuate immediate area.

2. PPE UP 
Nitrile gloves, Goggles, 

N95 (if dust)

3. CONTAIN 
Use absorbent pads (liquid) 

or wet wipe (solid)

4. CLEAN 
Place waste in 
sealed bag/jar.

5. LABEL 
'Debris from Spill: 
Toxic/Halogenated'

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.

Specific Cleaning Note:

Solids: Do not dry sweep. This generates dust. Cover with a wet paper towel (water or

ethanol) and wipe up to capture particulates.

Liquids: Use standard vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a mild detergent followed by water. Dispose of all

cleaning materials as Solid Hazardous Waste.

Regulatory Framework (US Focus)
Compliance is not optional.[1][2][3][4] This protocol aligns with the following regulations:

EPA RCRA (40 CFR 261.3): This compound falls under the "Mixture Rule." If a listed

hazardous waste is mixed with a non-hazardous waste, the entire mixture is hazardous.
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Halogenated Solvents (F-List): While the solid itself isn't F-listed, it is almost always

managed alongside F001/F002 wastes when in solution.

Satellite Accumulation Areas (40 CFR 262.15): Containers must remain closed except when

adding waste and must be under the control of the operator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b187952#4-5-chloro-2-nitrophenyl-morpholine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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